Cas no 2229176-88-7 (tert-butyl N-5-(1-aminocyclopropyl)pyrimidin-2-ylcarbamate)

• Product Name: tert-butyl N-5-(1-aminocyclopropyl)pyrimidin-2-ylcarbamate
• CAS No: 2229176-88-7
• MF: C₁₂H₁₈N₄O₂
• MW: 250.296922206879
• CID: 6577358
• PubChem ID: 165706516
• Update Time: 2025-05-19

tert-butyl N-5-(1-aminocyclopropyl)pyrimidin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(1-aminocyclopropyl)pyrimidin-2-ylcarbamate
• EN300-1887009
• 2229176-88-7
• tert-butyl N-[5-(1-aminocyclopropyl)pyrimidin-2-yl]carbamate

• Inchi： 1S/C12H18N4O2/c1-11(2,3)18-10(17)16-9-14-6-8(7-15-9)12(13)4-5-12/h6-7H,4-5,13H2,1-3H3,(H,14,15,16,17)
• InChI Key： OJCOBOWSVXKPTH-UHFFFAOYSA-N
• SMILES： O(C(NC1=NC=C(C=N1)C1(CC1)N)=O)C(C)(C)C

Computed Properties

• Exact Mass: 250.14297583g/mol
• Monoisotopic Mass: 250.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 90.1Ų

Additional information on tert-butyl N-5-(1-aminocyclopropyl)pyrimidin-2-ylcarbamate

Comprehensive Guide to tert-butyl N-5-(1-aminocyclopropyl)pyrimidin-2-ylcarbamate (CAS No. 2229176-88-7)

tert-butyl N-5-(1-aminocyclopropyl)pyrimidin-2-ylcarbamate (CAS No. 2229176-88-7) is a specialized chemical compound widely used in pharmaceutical research and development. Its unique structure, featuring a pyrimidine core and a cyclopropyl amine group, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and manufacturers often seek this compound for its role in designing novel drug candidates, particularly in oncology and antiviral therapies.

The molecular formula of tert-butyl N-5-(1-aminocyclopropyl)pyrimidin-2-ylcarbamate is C₁₂H₁₈N₄O₂, with a molecular weight of approximately 250.30 g/mol. Its tert-butyl carbamate (Boc) protecting group enhances stability during synthetic processes, a feature highly valued in peptide and small-molecule drug development. The compound's 1-aminocyclopropyl moiety contributes to its conformational rigidity, which can improve binding affinity in target interactions.

In recent years, tert-butyl N-5-(1-aminocyclopropyl)pyrimidin-2-ylcarbamate has gained attention in AI-driven drug discovery platforms. Computational chemists frequently include this scaffold in virtual screening libraries due to its drug-like properties and potential for kinase inhibition. The compound's relevance has increased with growing interest in personalized medicine and targeted cancer therapies, making it a subject of numerous patent applications and research publications.

The synthesis of tert-butyl N-5-(1-aminocyclopropyl)pyrimidin-2-ylcarbamate typically involves multi-step organic reactions, starting from commercially available pyrimidine derivatives. Key steps include cyclopropanation of appropriate precursors followed by Boc protection of the amine functionality. Process chemists have developed optimized routes to ensure high yield and purity, meeting the stringent requirements of GMP manufacturing for pharmaceutical intermediates.

Analytical characterization of CAS 2229176-88-7 employs advanced techniques such as HPLC, LC-MS, and NMR spectroscopy. These methods confirm the compound's identity and purity, crucial for its application in medicinal chemistry programs. The substance typically appears as a white to off-white crystalline powder with good solubility in common organic solvents like DMSO and dichloromethane.

From a regulatory perspective, tert-butyl N-5-(1-aminocyclopropyl)pyrimidin-2-ylcarbamate is not classified as hazardous under current REACH or OSHA standards. However, researchers should handle it following standard laboratory safety protocols, including proper ventilation and personal protective equipment. The compound's stability data suggests storage at 2-8°C under inert atmosphere for long-term preservation.

The market for pharmaceutical intermediates like tert-butyl N-5-(1-aminocyclopropyl)pyrimidin-2-ylcarbamate has grown significantly, driven by increasing R&D investments in small molecule drugs. Custom synthesis providers and catalog suppliers list this compound with varying purity grades (95-99%) to meet different research needs. Pricing trends reflect its specialized nature and the complexity of its synthesis.

Future applications of CAS 2229176-88-7 may expand into PROTAC technology and degrader molecules, emerging areas in drug discovery. Its structural features make it suitable for conjugation with E3 ligase ligands, creating potential for novel therapeutic modalities. These developments align with the pharmaceutical industry's focus on undruggable targets and protein degradation strategies.

For researchers sourcing tert-butyl N-5-(1-aminocyclopropyl)pyrimidin-2-ylcarbamate, verifying supplier credentials and analytical documentation is essential. Reputable providers offer comprehensive COA (Certificate of Analysis) including HPLC chromatograms and spectroscopic data. Batch-to-batch consistency is particularly important for ongoing medicinal chemistry programs and scale-up activities.

In conclusion, tert-butyl N-5-(1-aminocyclopropyl)pyrimidin-2-ylcarbamate represents a versatile building block in modern drug discovery. Its combination of pyrimidine core and strained ring system offers unique opportunities for molecular design, addressing current challenges in drug resistance and selectivity. As pharmaceutical science advances, this intermediate will likely play increasingly important roles in developing next-generation therapeutics.